Cas no 51649-80-0 (5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid)

5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid is a heterocyclic compound featuring a pyrazole core substituted with an amino group and a carboxylic acid functionality. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of both amino and carboxyl groups allows for further derivatization, enabling the formation of amides, esters, and other functionalized derivatives. Its phenyl substitution enhances stability and influences electronic properties, making it useful in medicinal chemistry for designing bioactive molecules. The compound's well-defined reactivity and purity ensure consistent performance in synthetic applications, supporting research and industrial processes requiring precise molecular scaffolds.

5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid structure

51649-80-0 structure

Product Name:5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid

CAS No:51649-80-0

MF:C₁₀H₉N₃O₂

MW:203.197361707687

MDL:MFCD00220607

CID:56059

PubChem ID:746814

Update Time:2025-05-28

5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid
- 1-Phenyl-4-carboxy-5-aminopyrazole
- 5-AMINO-1-PHENYL-1H-PYRAZOL-4-CARBONSÄURE
- 5-AMINO-1-PHENYLPYRAZOLE-4-CARBOXYLIC ACID
- 5-Amino-1-phenyl-1H-pyrazol-4-carbonsaeure
- 5-amino-1-phenyl-pyrazole-4-carboxylic acid
- 5-Amino-4-carboxy-1-phenylpyrazole
- 5-amino-4-carboxyl-1-phenylpyrazole
- 5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid, 95%
- HMS2656C07
- 5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid, 97%
- CBDivE_004912
- SR-01000388260-1
- ChemDiv2_003205
- SR-01000388260
- SCHEMBL1335080
- CHEMBL1731814
- E72594
- 51649-80-0
- SMR000278191
- MLS000716674
- MFCD00220607
- HMS1378B15
- DTXSID70353631
- Z1508918507
- BFMGSMOYBHOHGI-UHFFFAOYSA-N
- PS-3293
- FT-0711435
- AKOS000269783
- EN300-121830
- BBL012325
- DB-013341
- 1H-Pyrazole-4-carboxylic acid, 5-amino-1-phenyl-
- ALBB-019523
- STK068375
- DTXCID80304694
- MDL： MFCD00220607
- Inchi： 1S/C10H9N3O2/c11-9-8(10(14)15)6-12-13(9)7-4-2-1-3-5-7/h1-6H,11H2,(H,14,15)
- InChI Key： BFMGSMOYBHOHGI-UHFFFAOYSA-N
- SMILES： OC(C1C=NN(C2C=CC=CC=2)C=1N)=O

Computed Properties

Exact Mass: 203.06900
Monoisotopic Mass: 203.069
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 4
XLogP3: 1.6
Topological Polar Surface Area: 81.1A^2

Experimental Properties

Color/Form: Not available
Density: 1.41
Melting Point: 183-188 °C (dec.) (lit.)
Boiling Point: 433.8°C at 760 mmHg
Flash Point: 216.2°C
Refractive Index: 1.679
PSA: 81.14000
LogP: 1.73390
Solubility: Not available

5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H317
Warning Statement： P280
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 43
Safety Instruction： S26-S36/37
Hazardous Material Identification：
Safety Term：S26;S36/37
Risk Phrases：R43

5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid Pricemore >>

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5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid Suppliers

Amadis Chemical Company Limited

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(CAS:51649-80-0)5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid

Order Number:A871211

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:27

Price ($):1723.0

Email:sales@amadischem.com

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